![molecular formula C8H9NO3S B8384650 5-(2-Methyl-[1,3]dioxolan-2-yl)-thiazole-2-carbaldehyde](/img/structure/B8384650.png)
5-(2-Methyl-[1,3]dioxolan-2-yl)-thiazole-2-carbaldehyde
Cat. No. B8384650
M. Wt: 199.23 g/mol
InChI Key: KSUOZCKINNMKRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08563714B2
Procedure details
In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 2-bromo-5-(2-methyl-[1,3]dioxolan-2-yl)thiazole (5.00 g, 20.00 mmol) in dry Et2O (40 mL) was added to a n-BuLi (8.40 mL of a 2.5M solution in hexanes, 21.00 mmol) at −78° C. The reaction mixture was then stirred for 30 min at −78° C. before DMF (2.5 mL, 32.29 mmol) was added dropwise. The reaction mixture was stirred at −60° C. for 1 h. Sat. aq. NH4Cl (100 mL) was added, followed by aq. 1N HCl (50 mL). The layers separated and the aq. layer extracted with Et2O (5×). The combined org. extracts were dried over Na2SO4, filtered, and the solvent was removed under reduced pressure to give the title compound as an orange oil. TLC:rf (1:1 hept-EA)=0.50. LC-MS-conditions 01: tR=0.78 min; [M+H]+=199.93.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Identifiers
|
REACTION_CXSMILES
|
N#N.Br[C:4]1[S:5][C:6]([C:9]2([CH3:14])[O:13][CH2:12][CH2:11][O:10]2)=[CH:7][N:8]=1.[Li]CCCC.CN([CH:23]=[O:24])C.[NH4+].[Cl-].Cl>CCOCC>[CH3:14][C:9]1([C:6]2[S:5][C:4]([CH:23]=[O:24])=[N:8][CH:7]=2)[O:13][CH2:12][CH2:11][O:10]1 |f:4.5|
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Inputs
Step One
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
N#N
|
Step Two
|
Name
|
|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
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Smiles
|
BrC=1SC(=CN1)C1(OCCO1)C
|
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
[Li]CCCC
|
[Compound]
|
Name
|
solution
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
|
|
Name
|
|
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Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCOCC
|
[Compound]
|
Name
|
hexanes
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
|
Step Three
|
Name
|
|
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Quantity
|
2.5 mL
|
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Type
|
reactant
|
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Smiles
|
CN(C)C=O
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Step Four
|
Name
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|
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Quantity
|
100 mL
|
|
Type
|
reactant
|
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Smiles
|
[NH4+].[Cl-]
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Step Five
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
reactant
|
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Smiles
|
Cl
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
-60 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred at −60° C. for 1 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
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ADDITION
|
|
Details
|
was added dropwise
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The layers separated
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the aq. layer extracted with Et2O (5×)
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
extracts were dried over Na2SO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was removed under reduced pressure
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
